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Compound of Interest

Compound Name: (1-Adamantylthio)acetic acid

Cat. No.: B187780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of (1-Adamantylthio)acetic acid. This document is intended to guide

researchers in preparing this compound for use in various experimental settings, including in

vitro and in vivo studies.

Compound Information
(1-Adamantylthio)acetic acid is a synthetic compound containing a bulky, lipophilic

adamantane cage linked to an acetic acid moiety via a thioether bond. The unique

physicochemical properties imparted by the adamantane group make it a compound of interest

in medicinal chemistry and drug development.

Property Value Source

CAS Number 95769-28-1

Molecular Formula C₁₂H₁₈O₂S

Molecular Weight 226.34 g/mol

Appearance White to off-white solid

Melting Point 68-70 °C
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Solubility and Recommended Solvents
Specific solubility data for (1-Adamantylthio)acetic acid is not widely published. However,

based on its structural similarity to other adamantane carboxylic acids, it is expected to be

soluble in organic solvents and poorly soluble in aqueous solutions.

Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

Recommended primary solvent

for high concentration stock

solutions.

Ethanol Soluble

A suitable alternative to DMSO

for many biological

applications.

Methanol Soluble
Can also be used, but may be

more volatile than ethanol.

Water Insoluble

The compound is not expected

to be soluble in water at

neutral pH.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (1-Adamantylthio)acetic
acid in dimethyl sulfoxide (DMSO).

Materials:

(1-Adamantylthio)acetic acid (MW: 226.34 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of (1-Adamantylthio)acetic acid needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 226.34 g/mol x 1000 mg/g = 2.26 mg

Weigh the compound: Carefully weigh out 2.26 mg of (1-Adamantylthio)acetic acid using

an analytical balance and transfer it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Vortex the tube until the compound is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure there are no undissolved particles.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Table of Stock Solution Volumes for Different Concentrations:
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Desired Stock Concentration Volume of DMSO for 2.26 mg

1 mM 10 mL

5 mM 2 mL

10 mM 1 mL

20 mM 0.5 mL

50 mM 0.2 mL

Protocol 2: Preparation of Working Solutions
Working solutions for cell-based assays are typically prepared by diluting the high-

concentration stock solution in the appropriate cell culture medium.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Procedure:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your experimental volume.

Example: To prepare 1 mL of a 10 µM working solution:

Use the formula: C₁V₁ = C₂V₂

(10 mM) x V₁ = (10 µM) x (1 mL)

(10,000 µM) x V₁ = (10 µM) x (1000 µL)

V₁ = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing before adding to the cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing the stock solution.
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While the specific signaling pathways modulated by (1-Adamantylthio)acetic acid are not yet

fully elucidated, the acetic acid moiety suggests a potential interaction with metabolic

pathways. Acetic acid is known to activate the AMP-activated protein kinase (AMPK) signaling

pathway, a central regulator of cellular energy homeostasis.
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Caption: Potential AMPK signaling pathway modulation.
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To cite this document: BenchChem. [Application Notes and Protocols for (1-
Adamantylthio)acetic acid Stock Solution Preparation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b187780#preparation-of-1-adamantylthio-
acetic-acid-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b187780#preparation-of-1-adamantylthio-acetic-acid-stock-solution
https://www.benchchem.com/product/b187780#preparation-of-1-adamantylthio-acetic-acid-stock-solution
https://www.benchchem.com/product/b187780#preparation-of-1-adamantylthio-acetic-acid-stock-solution
https://www.benchchem.com/product/b187780#preparation-of-1-adamantylthio-acetic-acid-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187780?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

